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The phase 3 DeFi trial demonstrated that with long-term use of Nirogacestat (median exposure of 33.6

months), the frequency and severity of most Treatment-Emergent Adverse Events (TEAEs) decreased

after the first year of treatment. Discontinuations due to TEAEs were infrequent, with only four additional

patients discontinuing treatment between years 2 and 4 of the study [1] [2].

The table below summarizes the key TEAEs and their management strategies based on the trial findings.

Adverse Event
Incidence & Temporal
Pattern

Management & Monitoring
Recommendations

Gastrointestinal
(Diarrhea, Nausea)

Most frequent in Year 1

(Diarrhea: 48%; Nausea:
45%); incidence and severity

declined substantially over
time [2].

Provide standard supportive care (e.g.,

anti-diarrheals, anti-emetics). Most
events are manageable and do not

require treatment discontinuation.

Ovarian Toxicity Common in Year 1 (38%);
may recur in a small number

of patients after initial
resolution [2].

Monitor reproductive hormone levels
(e.g., AMH, estradiol, FSH) and for

symptoms of ovarian dysfunction at
baseline and periodically during

treatment.
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Adverse Event
Incidence & Temporal
Pattern

Management & Monitoring
Recommendations

Skin Toxicity (Non-
Melanoma Skin Cancer -
NMSC)

5 cases reported over the

entire study period
(Squamous Cell Carcinoma

& Basal Cell Carcinoma) [2].

Conduct dermatologic evaluations prior to

initiation and periodically during
treatment. All reported cases were

successfully excised.

Metabolic
(Hypophosphatemia)

Frequent in Year 1 (29%);

decreased over time [2].

Monitor serum phosphate levels

periodically. Manage with phosphate
supplementation as needed.

Other Common TEAEs
(Fatigue, Headache)

Frequent in Year 1 (Fatigue:
32%; Headache: 23%);

decreased over time [2].

Provide symptomatic management.
These events are typically grade 1/2 in

severity.

Safety Monitoring Protocol Workflow

The following diagram outlines a recommended safety monitoring protocol derived from the DeFi trial,

providing a visual workflow for managing patients on long-term Nirogacestat therapy.
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Frequently Asked Questions for Researchers

Q1: How does the safety profile of Nirogacestat change over extended treatment periods? The

incidence and severity of most TEAEs are highest during the first year of treatment and decline

substantially thereafter. The long-term data shows that the safety profile remains consistent with the

primary analysis, with no new safety signals identified with extended exposure. This supports the

manageability of the drug's safety profile for chronic administration [1] [2].

Q2: What is the recommended management strategy for gastrointestinal adverse events? Diarrhea and

nausea are common but typically grade 1/2 in severity. The recommended approach is proactive and

symptomatic management with standard anti-diarrheal and anti-emetic medications. These events

rarely lead to treatment discontinuation [2].
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Q3: What specific monitoring is required for ovarian toxicity? It is critical to monitor markers of

ovarian function at baseline and periodically during treatment. This includes Anti-Müllerian Hormone

(AMH), estradiol, and follicle-stimulating hormone (FSH). Be aware that while events may resolve, there is

a potential for recurrence, necessitating ongoing monitoring even after an initial event [2].

Q4: How should the risk of non-melanoma skin cancer (NMSC) be managed? Prior to treatment

initiation, conduct a thorough dermatologic evaluation. This should be repeated periodically throughout

the treatment course. Identified risk factors include prior radiation exposure, White race, older age, and a

history of significant sun exposure. All NMSC cases in the DeFi trial were successfully managed with local

excision without requiring discontinuation of Nirogacestat [2].

Nirogacestat Mechanism of Action

This diagram illustrates the proposed mechanism of action of Nirogacestat as a gamma-secretase inhibitor,

which inhibits the NOTCH signaling pathway, a key driver in desmoid tumor growth [3] [4].
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To cite this document: Smolecule. [Long-Term Safety Profile & Management (DeFi Trial)]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b537258#nirogacestat-long-

term-safety-profile-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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